Cas no 31493-59-1 (1H-Benzimidazol-5-amine,1-methyl-4-nitro-)

1H-Benzimidazol-5-amine,1-methyl-4-nitro- structure
31493-59-1 structure
Product Name:1H-Benzimidazol-5-amine,1-methyl-4-nitro-
CAS No:31493-59-1
MF:C8H8N4O2
MW:192.17472076416
CID:299121
PubChem ID:45078487
Update Time:2025-04-19

1H-Benzimidazol-5-amine,1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-5-amine,1-methyl-4-nitro-
    • Benzimidazole,5-amino-1-methyl-4-nitro- (8CI)
    • 31493-59-1
    • 1-methyl-4-nitro-1H-benzo[d]imidazol-5-amine
    • Inchi: 1S/C8H8N4O2/c1-11-4-10-7-6(11)3-2-5(9)8(7)12(13)14/h2-4H,9H2,1H3
    • InChI Key: UNORZUWVKOWYOL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC2=C1N=CN2C)N)=O

Computed Properties

  • Exact Mass: 192.06484
  • Monoisotopic Mass: 192.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.7A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 86.98
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